(Z)-N-(2-(2-oxo-2-(propylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-phenylacrylamide

• IUPAC Name: (Z)-N-[2-[2-oxo-2-(propylamino)ethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C19H22N4O2S/c1-2-10-20-18(25)11-23-19(15-12-26-13-16(15)22-23)21-17(24)9-8-14-6-4-3-5-7-14/h3-9H,2,10-13H2,1H3,(H,20,25)(H,21,24)/b9-8-
• InChI Key: HICAXYNYCKPXTN-HJWRWDBZSA-N
• Canonical SMILES: CCCNC(=O)CN1C(=C2CSCC2=N1)NC(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: CCCNC(=O)CN1C(=C2CSCC2=N1)NC(=O)/C=C\C3=CC=CC=C3
• Molecular Formula: C19H22N4O2S
• Molecular Weight: 370.5 g/mol
• CAS No.: 1105203-36-8

Description

(Z)-N-(2-(2-oxo-2-(propylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-phenylacrylamide is a useful research compound. Its molecular formula is C19H22N4O2S and its molecular weight is 370.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Studies

• Synthesis of Related Compounds : Research includes the synthesis of compounds like (thieno[2,3-c]pyrazolo-5-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles and (thieno[2,3-c]pyrazol-5-yl)-1,3,4-oxadiazol-3(2H)-yl)ethanones, which are derivatives related to the specified compound. Such compounds have been synthesized from thieno[2,3-c]pyrazole-5-carbohydrazide using multistep reaction sequences (Patil et al., 2014).

• New Heterocyclic System Synthesis : Studies include the synthesis of new heterocyclic systems like ethyl 4-[(Z)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-1-aryl-1H-pyrazole-3-carboxylates, which showcase the diverse applications in creating novel compounds (Chaban et al., 2020).

• Development of Pyrazolo[1,5-a]pyrimidines : Synthesis of compounds like ethyl 2-{2-[4-(2,3-dimethyl-5-oxo-1-phenyl-3-(pyrazolin-4-yl)]-2-cyano-1-(phenylamino)vinylthio}-acetate, which are structurally related to the specified compound, has been achieved. These developments demonstrate the compound's relevance in creating complex molecular structures (Abdelhamid & Afifi, 2010).

Biological Applications

• Antimicrobial Properties : Certain derivatives of thieno[3,2-c]pyrazole, structurally similar to the specified compound, have shown moderate to high antimicrobial activity against various microorganisms such as bacteria and fungi. This indicates potential applications of the compound in antimicrobial research (Aly, 2016).

• Anticancer Activity : The study of thiazolyl-pyrazole derivatives, related to the specified compound, has shown promising binding affinities against epidermal growth factor receptor kinase (EGFR), indicating potential applications in anticancer therapy (Sayed et al., 2019).

• Insecticidal and Antibacterial Potential : Pyrazole derivatives, similar in structure to the specified compound, have been evaluated for their insecticidal and antibacterial potential, demonstrating the compound's relevance in pesticide and antibacterial agent development (Deohate & Palaspagar, 2020).